Cas no 57805-99-9 (3H-Imidazo[4,5-c]pyridine-2-carboxaldehyde, 3-methyl-)

3H-Imidazo[4,5-c]pyridine-2-carboxaldehyde, 3-methyl- structure
57805-99-9 structure
Product Name:3H-Imidazo[4,5-c]pyridine-2-carboxaldehyde, 3-methyl-
CAS No:57805-99-9
MF:C8H7N3O
MW:161.160681009293
CID:344090
PubChem ID:12239339
Update Time:2025-04-19

3H-Imidazo[4,5-c]pyridine-2-carboxaldehyde, 3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Imidazo[4,5-c]pyridine-2-carboxaldehyde, 3-methyl-
    • 3-methylimidazo[4,5-c]pyridine-2-carbaldehyde
    • YBSPMUOAPFEBPP-UHFFFAOYSA-N
    • F50996
    • 57805-99-9
    • SCHEMBL4781402
    • 3-Methyl-3H-imidazo[4,5-c]pyridine-2-carboxaldehyde
    • 3-methyl-3H-imidazo[4,5-c]pyridine-2-carbaldehyde
    • DTXSID00481911
    • Inchi: 1S/C8H7N3O/c1-11-7-4-9-3-2-6(7)10-8(11)5-12/h2-5H,1H3
    • InChI Key: YBSPMUOAPFEBPP-UHFFFAOYSA-N
    • SMILES: O=CC1=NC2C=CN=CC=2N1C

Computed Properties

  • Exact Mass: 161.05901
  • Monoisotopic Mass: 161.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • PSA: 47.78

3H-Imidazo[4,5-c]pyridine-2-carboxaldehyde, 3-methyl- Pricemore >>

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